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Compound of Interest

Compound Name: 4-Ethyl-3-methylheptane

CAS No.: 52896-89-6

Cat. No.: B12654181

Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the application of 4-ethyl-3-methylheptane in combustion

research. This document outlines the scientific rationale, experimental protocols, and

computational modeling techniques necessary to characterize this branched alkane for its

potential inclusion in next-generation surrogate fuel models for diesel and jet fuels.

Introduction: The Role of Branched Alkanes in
Combustion
Modern transportation fuels are complex mixtures of hundreds of hydrocarbon compounds. To

facilitate computational fluid dynamics (CFD) and detailed chemical kinetic modeling of

combustion processes, simplified "surrogate" fuels are developed. These surrogates are

composed of a limited number of well-characterized compounds that collectively emulate the

physical and chemical properties of the real fuel.[1][2]
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Branched alkanes are a significant component of diesel and jet fuels, influencing critical

combustion characteristics such as ignition delay and emissions. While extensive research has

been conducted on smaller branched alkanes, larger and more complex isomers like 4-ethyl-3-
methylheptane (C10H22) remain less studied.[3] A thorough understanding of the combustion

behavior of such molecules is crucial for improving the fidelity of surrogate fuel models.[1]

This guide provides the foundational protocols to experimentally and computationally

characterize the combustion of 4-ethyl-3-methylheptane, a representative C10 highly

branched alkane.

Physicochemical Properties of 4-Ethyl-3-
methylheptane
A foundational step in combustion research is the characterization of the fuel's fundamental

properties.

Property Value Source

Molecular Formula C10H22 PubChem[4], NIST[5]

Molecular Weight 142.28 g/mol PubChem[4], NIST[5]

IUPAC Name 4-ethyl-3-methylheptane PubChem[4], NIST[5]

CAS Number 52896-89-6 PubChem[4], NIST[5]

Enthalpy of Vaporization 47.7 kJ/mol NIST[5]

Experimental Protocols for Combustion
Characterization
The following experimental protocols are essential for gathering the necessary data to

understand the combustion behavior of 4-ethyl-3-methylheptane across a range of conditions

relevant to internal combustion engines.

High-Temperature Oxidation and Pyrolysis in a Shock
Tube
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Rationale: Shock tubes are ideal for studying high-temperature combustion chemistry under

homogeneous conditions. By creating a shock wave that rapidly heats and pressurizes a gas

mixture, we can isolate and study the chemical kinetics of fuel oxidation and pyrolysis at

conditions relevant to engine combustion.[6]

Experimental Workflow:

Caption: High-temperature combustion studies workflow.

Protocol:

Mixture Preparation:

Prepare a gaseous mixture of 4-ethyl-3-methylheptane, an oxidizer (e.g., air or a specific

O2/Ar mixture), and a diluent (e.g., Argon).

The equivalence ratio (Φ) should be varied to study fuel-lean, stoichiometric, and fuel-rich

conditions.

Ensure homogeneity of the mixture using a mixing tank with a stirrer.[7]

Shock Tube Operation:

Introduce the prepared mixture into the driven section of the shock tube.

Use a high-pressure driver gas (e.g., Helium) to rupture a diaphragm and generate a

shock wave.

The reflected shock wave further heats and pressurizes the mixture to the desired

experimental conditions (temperatures: 1000-2000 K, pressures: 10-50 atm).

Data Acquisition:

Monitor the pressure in the end-wall of the shock tube using a pressure transducer.

Use laser absorption spectroscopy to measure the time-history of key species

concentrations (e.g., OH*, CO, H2O).
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Data Analysis:

Determine the ignition delay time as the time interval between the arrival of the reflected

shock wave and the onset of rapid pressure rise or light emission.

Analyze the species time-histories to validate and refine chemical kinetic models.

Low-to-Intermediate Temperature Oxidation in a Rapid
Compression Machine (RCM)
Rationale: RCMs are used to study the autoignition behavior of fuels at lower temperatures

(600-1100 K), where the negative temperature coefficient (NTC) regime is observed for many

alkanes.[6] This regime is critical for understanding engine knock.

Experimental Workflow:

Caption: RCM experimental workflow.

Protocol:

Mixture Preparation: Prepare fuel/air mixtures in a heated mixing vessel.

RCM Operation:

Introduce the mixture into the reaction chamber.

Rapidly compress the mixture with a piston to the desired pressure and temperature.

Data Acquisition: Record the pressure trace using a high-speed pressure transducer.

Data Analysis: Determine the ignition delay time from the pressure trace as the time from the

end of compression to the maximum rate of pressure rise.

Laminar Flame Speed Measurement
Rationale: Laminar flame speed is a fundamental property of a combustible mixture that is

crucial for validating chemical kinetic models and for the design of combustion devices.[8]
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Experimental Workflow:

Caption: Laminar flame speed measurement workflow.

Protocol:

Apparatus: Use a spherically expanding flame in a constant volume chamber or a Bunsen-

type burner with a nozzle.

Mixture Preparation: Prepare precise mixtures of 4-ethyl-3-methylheptane and air at

various equivalence ratios.

Flame Generation and Imaging:

For a spherical flame, ignite the mixture at the center of the chamber and record the flame

propagation using high-speed imaging.

For a Bunsen burner, stabilize the flame on the nozzle and capture its shape.

Data Analysis: Calculate the laminar flame speed from the flame propagation rate or the

flame cone angle and the unburned gas velocity.

Chemical Kinetic Modeling
Rationale: A detailed chemical kinetic model is essential for simulating the combustion of 4-
ethyl-3-methylheptane and for its inclusion in surrogate fuel models.[9][10] The model should

be validated against the experimental data obtained from the protocols described above.

Modeling Workflow:

Caption: Chemical kinetic modeling workflow.

Protocol:

Mechanism Generation:

Develop a detailed chemical kinetic mechanism for 4-ethyl-3-methylheptane. This can be

done using automatic mechanism generation tools or by analogy with existing
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mechanisms for similar branched alkanes.[7]

The mechanism should include both high- and low-temperature oxidation pathways.[6]

Thermochemical and Kinetic Data:

Obtain or calculate the necessary thermochemical data (enthalpy of formation, entropy,

heat capacity) for the fuel and its intermediates.[9]

Determine the rate constants for the elementary reactions in the mechanism, either from

literature, theoretical calculations, or by analogy.

Model Validation:

Simulate the experimental conditions from the shock tube, RCM, and laminar flame speed

measurements using the developed kinetic model.

Compare the simulation results (ignition delay times, species profiles, flame speeds) with

the experimental data.

Mechanism Refinement:

Perform sensitivity and reaction path analyses to identify the key reactions controlling the

combustion process.

Refine the rate constants of the most sensitive reactions to improve the agreement

between the model and the experimental data.

Application in Surrogate Fuel Development
Once a validated chemical kinetic model for 4-ethyl-3-methylheptane is developed, it can be

incorporated into surrogate fuel models for diesel and jet fuel.

Logical Framework:

Caption: Surrogate fuel development logic.

The inclusion of 4-ethyl-3-methylheptane as a surrogate component will allow for a more

accurate representation of the branched alkane fraction of real fuels, leading to improved
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predictions of combustion phenomena such as ignition timing, heat release rate, and pollutant

formation in advanced engine simulations.[11][12]

Conclusion
The systematic application of the experimental and computational protocols outlined in this

guide will enable a comprehensive characterization of the combustion behavior of 4-ethyl-3-
methylheptane. This knowledge is essential for the development of high-fidelity surrogate fuel

models, which are critical tools for the design and optimization of next-generation, high-

efficiency, low-emission internal combustion engines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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